Cas no 174840-84-7 (1-acetyl-1,3-dihydro-4,5-dimethyl-2H-Imidazol-2-one)

• Product Name: 1-acetyl-1,3-dihydro-4,5-dimethyl-2H-Imidazol-2-one
• CAS No: 174840-84-7
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 1019121
• PubChem ID: 15194114
• Update Time: 2025-04-20

1-acetyl-1,3-dihydro-4,5-dimethyl-2H-Imidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-1,3-dihydro-4,5-dimethyl-2H-Imidazol-2-one
• 2H-Imidazol-2-one, 1-acetyl-1,3-dihydro-4,5-dimethyl- (9CI)
• 1-Acetyl-4,5-dimethyl-1H-imidazol-2(3H)-one
• DB-281788
• 174840-84-7
• 3-acetyl-4,5-dimethyl-1H-imidazol-2-one
• 2H-IMIDAZOL-2-ONE, 1-ACETYL-1,3-DIHYDRO-4,5-DIMETHYL-

• Inchi： 1S/C7H10N2O2/c1-4-5(2)9(6(3)10)7(11)8-4/h1-3H3,(H,8,11)
• InChI Key： KURAGFOHHFGBJI-UHFFFAOYSA-N
• SMILES： O=C1NC(C)=C(C)N1C(C)=O

Computed Properties

• Exact Mass: 154.0743
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41